Cas no 1256792-98-9 (3-bromo-5-chloro-2-ethylpyridine)

• Product Name: 3-bromo-5-chloro-2-ethylpyridine
• CAS No: 1256792-98-9
• MF: C₇H₇BrClN
• MW: 220.494179964066
• MDL: MFCD18255542
• CID: 5243102
• Update Time: 2025-06-08

3-bromo-5-chloro-2-ethylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-bromo-5-chloro-2-ethyl-
• 3-bromo-5-chloro-2-ethylpyridine

• MDL： MFCD18255542
• Inchi： 1S/C7H7BrClN/c1-2-7-6(8)3-5(9)4-10-7/h3-4H,2H2,1H3
• InChI Key： HHERQIRZMYWXDW-UHFFFAOYSA-N
• SMILES： C1(CC)=NC=C(Cl)C=C1Br

Additional information on 3-bromo-5-chloro-2-ethylpyridine

3-Bromo-5-Chloro-2-Ethylpyridine (CAS No. 1256792-98-9): A Comprehensive Overview

3-Bromo-5-Chloro-2-Ethylpyridine (CAS No. 1256792-98-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique halogenated pyridine structure, which imparts it with a range of valuable properties and potential applications.

The molecular formula of 3-Bromo-5-Chloro-2-Ethylpyridine is C₈H₇BrClN, and its molecular weight is approximately 217.50 g/mol. The compound's structure consists of a pyridine ring substituted with a bromine atom at the 3-position, a chlorine atom at the 5-position, and an ethyl group at the 2-position. This specific arrangement of functional groups provides 3-Bromo-5-Chloro-2-Ethylpyridine with unique chemical reactivity and biological activity.

In recent years, the study of halogenated pyridines has seen a surge in interest due to their potential applications in various fields. One of the key areas of research involves the use of 3-Bromo-5-Chloro-2-Ethylpyridine as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of bromine and chlorine atoms makes it an excellent starting material for cross-coupling reactions, such as Suzuki-Miyaura coupling and Heck reactions, which are widely used in the synthesis of complex organic molecules.

Beyond its role as a synthetic intermediate, 3-Bromo-5-Chloro-2-Ethylpyridine has also shown promise in medicinal chemistry. Recent studies have explored its potential as a lead compound for the development of novel drugs targeting various diseases. For instance, researchers have investigated its activity against bacterial and fungal pathogens, demonstrating its potential as an antimicrobial agent. Additionally, preliminary studies have suggested that 3-Bromo-5-Chloro-2-Ethylpyridine may have antiviral properties, making it a candidate for further investigation in this area.

The biological activity of 3-Bromo-5-Chloro-2-Ethylpyridine is attributed to its ability to interact with specific biological targets. Pyridine derivatives are known to bind to various receptors and enzymes, modulating their activity. The presence of bromine and chlorine substituents can enhance these interactions by altering the electronic properties and steric hindrance around the pyridine ring. This makes 3-Bromo-5-Chloro-2-Ethylpyridine a valuable tool for probing biological systems and developing new therapeutic agents.

In addition to its medicinal applications, 3-Bromo-5-Chloro-2-Ethylpyridine has also been studied for its use in materials science. Halogenated pyridines can be incorporated into polymers to impart specific properties such as improved thermal stability, enhanced mechanical strength, and increased resistance to environmental factors. These characteristics make them attractive candidates for use in various industrial applications, including coatings, adhesives, and composite materials.

The synthesis of 3-Bromo-5-Chloro-2-Ethylpyridine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halopyridines followed by further functionalization steps. Advances in catalytic methods have also led to more efficient and environmentally friendly synthetic strategies for producing this compound.

Safety considerations are an important aspect when handling 3-Bromo-5-Chloro-2-Ethylpyridine. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of laboratory personnel. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 3-Bromo-5-Chloro-2-Ethylpyridine (CAS No. 1256792-98-9) is a multifaceted compound with a wide range of applications in chemical synthesis, medicinal chemistry, and materials science. Its unique structural features make it a valuable intermediate for the development of new drugs and materials. Ongoing research continues to uncover new potential uses for this compound, highlighting its importance in modern scientific endeavors.